Cas no 686726-22-7 (5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one)

• Product Name: 5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one
• CAS No: 686726-22-7
• MF: C₁₆H₁₂FNO₂
• MW: 269.270387649536
• MDL: MFCD14721317
• CID: 4785161
• Update Time: 2025-05-19

5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one
• (3Z)-5-fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one
• (3Z)-5-fluoro-3-[(4-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one
• 5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one

• MDL： MFCD14721317
• Inchi： 1S/C16H12FNO2/c1-20-12-5-2-10(3-6-12)8-14-13-9-11(17)4-7-15(13)18-16(14)19/h2-9H,1H3,(H,18,19)/b14-8-
• InChI Key： NCORKUCKOYYSTL-ZSOIEALJSA-N
• SMILES： FC1C=CC2=C(C=1)/C(=C/C1C=CC(=CC=1)OC)/C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one

5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one: A Comprehensive Overview

The compound with CAS No. 686726-22-7, known as 5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

5-Fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one belongs to the class of indole derivatives, which are well-known for their diverse biological activities. The indole core of this molecule is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of a fluoro group at the 5-position and a 4-methoxybenzylidene group at the 3-position introduces significant structural complexity and functional diversity. These substituents not only influence the molecule's physical properties but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of 5-fluoroindole derivatives in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit promising anti-inflammatory and antioxidant properties. The incorporation of the 4-methoxybenzylidene group further enhances these effects by stabilizing the molecule's structure and improving its bioavailability.

The synthesis of 5-fluoroindole derivatives typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedländer synthesis, which utilizes o-amino aryl ketones as key intermediates. The introduction of the fluoro group and the benzylidene substituent is achieved through carefully designed substitution and condensation reactions. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions.

In terms of applications, 5-fluoroindole derivatives have shown potential in cancer therapy due to their ability to inhibit specific enzymes involved in tumor progression. A study published in *Nature Communications* reported that such compounds can effectively target oncogenic signaling pathways without causing significant toxicity to healthy cells. This makes them promising candidates for the development of targeted cancer therapies.

Beyond pharmacology, 5-fluoroindole derivatives are also being explored for their roles in agrochemicals and materials science. For example, their photoresponsive properties make them suitable for use in light-sensitive materials and sensors. Researchers at Stanford University have recently developed a novel photoswitchable material based on these compounds, demonstrating their versatility across multiple disciplines.

In conclusion, 5-fluoroindole derivatives, particularly 5-fluoro-3-(4-methoxybenzylidene)-1,3-dihydro-2H-indol-2-one, represent a fascinating class of molecules with wide-ranging applications. Their unique structural features and promising biological activities continue to drive intense research interest. As new synthetic methods and application areas emerge, these compounds are poised to make significant contributions to various fields of science and technology.